Cas no 130608-11-6 (Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,6,8,10-tetrol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,6R,7S,11bS)-)

• Product Name: Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,6,8,10-tetrol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,6R,7S,11bS)-
• CAS No: 130608-11-6
• MF: C₂₈H₂₂O₇
• MW: 470.470088481903
• CID: 163782
• PubChem ID: 182999
• Update Time: 2025-04-19

Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,6,8,10-tetrol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,6R,7S,11bS)- Chemical and Physical Properties

Names and Identifiers

• Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,6,8,10-tetrol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,6R,7S,11bS)-
• AC1L4C35
• (1S,7S,11bS)-1,7-bis(4-hydroxyphenyl)-1,6,7,11b-tetrahydro-2-oxadibenzo[cd,h]azulene-4,6,8,10-tetrol
• benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,6,8,10-tetrol, 1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)-
• (1S,8S,9R,16S)-8,16-bis(4-hydroxyphenyl)-15-oxatetracyclo[8.6.1.02,7.014,17]heptadeca-2(7),3,5,10(17),11,13-hexaene-4,6,9,12-tetrol
• AKOS040763265
• Benzo(6,7)cyclohepta(1,2,3-cd)benzofuran-4,6,8,10-tetrol, 1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1alpha,6beta,7alpha,11balpha)-(+)-
• CHEMBL103046
• 130608-11-6
• DTXSID60156638
• Ampelopsin A
• DTXCID1079129
• (1S,8S,9R,16S)-8,16-bis(4-hydroxyphenyl)-15-oxatetracyclo(8.6.1.02,7.014,17)heptadeca-2(7),3,5,10(17),11,13-hexaene-4,6,9,12-tetrol

• Inchi： 1S/C28H22O7/c29-15-5-1-13(2-6-15)23-24-19(9-17(31)11-21(24)33)26-25-20(27(23)34)10-18(32)12-22(25)35-28(26)14-3-7-16(30)8-4-14/h1-12,23,26-34H/t23-,26-,27-,28+/m0/s1
• InChI Key： LHUHHURKGTUZHU-QWMXJGQVSA-N
• SMILES： O1C2=CC(=CC3[C@@H]([C@@H](C4C=CC(=CC=4)O)C4C(=CC(=CC=4[C@H]([C@H]1C1C=CC(=CC=1)O)C=32)O)O)O)O

Computed Properties

• Exact Mass: 470.13656
• Monoisotopic Mass: 470.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.536
• Boiling Point: 729.4°Cat760mmHg
• Flash Point: 394.9°C
• Refractive Index: 1.77
• PSA: 130.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids